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Compound of Interest

Compound Name: 1-Methoxy-4-nitronaphthalene

Cat. No.: B051467

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance on the proper disposal of 1-Methoxy-4-
nitronaphthalene (CAS No. 4900-63-4), a chemical intermediate used in the synthesis of
various compounds. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and to minimize environmental impact. This guide is intended for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Methoxy-4-nitronaphthalene is presented below
for easy reference.
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Property Value

Molecular Formula C11HoNOs[1][2][3]

Molecular Weight 203.19 g/mol [1][2]

Appearance Yellow to orange crystalline powder[1][2]
Melting Point 83-85 °C[1]

Boiling Point Not available[4]

Solubility Insoluble in water.[5]

Room Temperature, in a dry and well-ventilated
Storage Temperature
place.[2]

Hazard Identification and Safety Precautions

1-Methoxy-4-nitronaphthalene is classified as a hazardous substance. Key hazards and
necessary precautions are outlined below.

Hazard GHS Classification Precautionary Statements

H315: Causes skin irritation.[2]

Skin Irritation Category 2[2][3]
[31[4]
o H319: Causes serious eye
Eye Irritation Category 2A[3] o
irritation.[2][3][4]
) o H335: May cause respiratory
Respiratory Irritation STOT SE 3

irritation.[2][3][4]

Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety glasses or goggles.[4]
» Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin exposure.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369446.htm
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369446.htm
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369446.htm
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2369446.htm
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitronaphthalene
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://www.benchchem.com/product/b051467?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://wap.guidechem.com/encyclopedia/1-methoxy-4-nitronaphthalene-dic485497.html
https://webbook.nist.gov/cgi/inchi?ID=C4900634&Units=SI&Mask=200
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://georganics.sk/wp-content/uploads/2021/05/1-Methoxy-4-nitronaphthalene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if working in a poorly ventilated area or with large quantities.

[4]

Step-by-Step Disposal Protocol

The disposal of 1-Methoxy-4-nitronaphthalene must be conducted in accordance with
federal, state, and local regulations. The following protocol provides a general framework for its
safe disposal. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific requirements.

1. Waste Collection and Segregation:
e Solid Waste:

o Collect waste 1-Methoxy-4-nitronaphthalene powder in a designated, clearly labeled,
and sealed container.

o The container should be made of a material compatible with the chemical (e.g., amber
glass or a suitable plastic).

o Label the container as "Hazardous Waste: 1-Methoxy-4-nitronaphthalene”. Include the
date and the primary hazard symbols (irritant).

¢ Contaminated Materials:

o Any materials contaminated with 1-Methoxy-4-nitronaphthalene, such as gloves,
weighing paper, and pipette tips, should be collected in a separate, sealed, and labeled
hazardous waste bag or container.

2. In-Lab Neutralization (for small quantities, if permitted by your institution):

For small residual amounts, chemical degradation may be an option. This should only be
performed by trained personnel in a well-ventilated fume hood and with appropriate PPE.

¢ Method: A potential method for the degradation of aromatic nitro compounds is through
reduction of the nitro group. However, given the hazards and potential for exothermic
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reactions, this is not recommended without specific institutional approval and a validated
standard operating procedure (SOP).

3. Disposal via Licensed Hazardous Waste Contractor:

This is the most common and recommended method for the disposal of 1-Methoxy-4-
nitronaphthalene.

o Packaging: Ensure the waste container is securely sealed and the exterior is clean.
o Labeling: The container must be accurately labeled with its contents and associated hazards.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, away from incompatible materials. This area should be well-ventilated and have
secondary containment.

e Arranging Pickup: Contact your institution's EHS department to arrange for pickup by a
licensed hazardous waste disposal contractor. The contractor will transport the waste to a
permitted treatment, storage, and disposal facility (TSDF).

4. Prohibited Disposal Methods:

e DO NOT dispose of 1-Methoxy-4-nitronaphthalene down the drain.[4] It is insoluble in
water and can cause environmental contamination.

e DO NOT mix 1-Methoxy-4-nitronaphthalene waste with other incompatible waste streams.
o DO NOT dispose of 1-Methoxy-4-nitronaphthalene in regular trash.
Emergency Procedures
e Spills:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).
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o Carefully sweep up the absorbed material and place it in a sealed, labeled hazardous
waste container.

o Clean the spill area with soap and water.

o Fire:

o Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish
the fire.[3][4]

o Wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 1-Methoxy-4-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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